Hexanedioic acid, sodium salt (1:)
Overview
Description
Hexanedioic acid, also known as Adipic acid, is an organic compound with the formula (CH2)4(COOH)2 . It is the most important dicarboxylic acid from an industrial perspective, with about 2.5 billion kilograms of this white crystalline powder produced annually, mainly as a precursor for the production of nylon .
Synthesis Analysis
Hexanedioic acid is produced by oxidation of a mixture of cyclohexanone and cyclohexanol, which is called KA oil, an abbreviation of ketone-alcohol oil . The acid is treated with ammonia to produce the ammonium salt . The ammonium salt is then heated to 350°C in the presence of hydrogen and a nickel catalyst, which both dehydrates the salt and reduces it to the 1,6-diaminohexane .Molecular Structure Analysis
The molecular formula of Hexanedioic acid is C6H10O4 . The IUPAC Standard InChI is InChI=1S/C6H10O4/c7-5(8)3-1-2-4-6(9)10/h1-4H2, (H,7,8) (H,9,10) .Chemical Reactions Analysis
In the reaction pathway, the cyclohexanol is converted to the ketone, releasing nitrous acid . The cyclohexanone is then nitrosated, setting the stage for the scission of the C-C bond .Physical and Chemical Properties Analysis
Hexanedioic acid is a white crystalline powder . It has a molar mass of 146.142 g·mol−1 . It is odorless and has a density of 1.360 g/cm3 . The melting point is 152.1 °C and the boiling point is 337.5 °C . It is soluble in water, very soluble in methanol, ethanol, soluble in acetone, acetic acid, slightly soluble in cyclohexane, and negligible in benzene, petroleum ether .Safety and Hazards
Hexanedioic acid may cause autonomic nervous system and gastrointestinal disorders . It causes eye irritation and may cause skin and respiratory tract irritation . In case of contact, flush skin with plenty of water and get medical aid if irritation develops and persists . If swallowed, do not induce vomiting unless directed to do so by medical personnel . If inhaled, remove to fresh air .
Future Directions
Hexanedioic acid is primarily used as a precursor for the production of nylon . The process is repeated allowing the polymer to grow in two directions at the same time . This suggests that future directions may involve finding more efficient ways to produce Hexanedioic acid or discovering new applications for it in the industry.
Properties
InChI |
InChI=1S/C6H10O4.Na/c7-5(8)3-1-2-4-6(9)10;/h1-4H2,(H,7,8)(H,9,10); | |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNWGMESTOMYLND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCC(=O)O)CC(=O)O.[Na] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10NaO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
18996-34-4 | |
Details | Compound: Hexanedioic acid, sodium salt (1:1) | |
Record name | Hexanedioic acid, sodium salt (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18996-34-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Molecular Weight |
169.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7486-38-6, 23311-84-4 | |
Record name | Disodium adipate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7486-38-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Sodium adipate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23311-84-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hexanedioic acid, sodium salt (1:?) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Adipic acid, sodium salt | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.419 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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